Cas no 88203-21-8 (1,3,4-Thiadiazole, 2,5-bis(4-nitrophenyl)-)

1,3,4-Thiadiazole, 2,5-bis(4-nitrophenyl)- structure
88203-21-8 structure
Product Name:1,3,4-Thiadiazole, 2,5-bis(4-nitrophenyl)-
CAS No:88203-21-8
MF:C14H8N4O4S
MW:328.30272102356
CID:641413
PubChem ID:13144111
Update Time:2025-04-19

1,3,4-Thiadiazole, 2,5-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2,5-bis(4-nitrophenyl)-
    • 2,5-bis(4-nitrophenyl)-1,3,4-thiadiazole
    • DTXSID70521656
    • AKOS004906124
    • 88203-21-8
    • Inchi: 1S/C14H8N4O4S/c19-17(20)11-5-1-9(2-6-11)13-15-16-14(23-13)10-3-7-12(8-4-10)18(21)22/h1-8H
    • InChI Key: UKCUTFXQIFTHLG-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC(=CC=2)[N+](=O)[O-])=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 328.02662592g/mol
  • Monoisotopic Mass: 328.02662592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 146Ų
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